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Compound of Interest

[1-(4-
Compound Name: Fluorophenyl)cyclobutyllmethana
mine
CAS No.: 1017462-08-6
Cat. No.: B3073349

Get Quote

Executive Summary

The compound commonly referred to as 1-(4-Fluorophenyl)-1-(aminomethyl)cyclobutane is a

critical building block in medicinal chemistry, particularly in the synthesis of central nervous
system (CNS) agents and G-protein-coupled receptor (GPCR) modulators. It serves as a
bioisostere for the 4-chlorophenyl moiety found in the anorectic drug Sibutramine, offering
altered metabolic stability and lipophilicity profiles.

This guide provides a rigorous analysis of its nomenclature, a validated synthetic workflow, and
its application as a privileged scaffold in modern drug discovery.

Part 1: Nomenclature and Chemical Identity
IUPAC Nomenclature Analysis

While "1-(4-Fluorophenyl)-1-(aminomethyl)cyclobutane" is chemically descriptive, it does not
strictly adhere to the current IUPAC Preferred IUPAC Name (PIN) recommendations (P-51.5)
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which prioritize the amine as the principal functional group when attached to an acyclic chain
(methane) substituted by a ring.

 Principal Functional Group: Amine (—-NH32)
e Parent Structure: Methanamine (CHsNH2)
o Substituent: 1-(4-fluorophenyl)cyclobutyl group attached to the methane carbon.[1]

Preferred IUPAC Name (PIN):

[1-(4-Fluorophenyl)cyclobutylJmethanamine
Alternative Valid Names:

e 1-(4-Fluorophenyl)cyclobutanemethanamine (Common in pharmaceutical patents)

e C-[1-(4-Fluorophenyl)cyclobutyllmethylamine[1]

Key Chemical Data

Property Specification

CAS Registry Number 1017462-08-6

Molecular Formula Ci11H14FN

Molecular Weight 179.24 g/mol

SMILES FC1=CC=C(C2(CN)CCC2)C=C1
pKa (Predicted) ~9.5 (Primary aliphatic amine)
LogP (Predicted) 21-24

Part 2: Strategic Synthesis Workflow

The synthesis of [1-(4-Fluorophenyl)cyclobutyllmethanamine is typically achieved through a
robust two-step sequence: Double Alkylation followed by Nitrile Reduction. This route is
preferred over the carboxylic acid reduction pathway due to higher yields and easier
purification of the intermediate.
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Step 1: Construction of the Cyclobutane Ring

Precursor: 4-Fluorophenylacetonitrile Reagents: 1,3-Dibromopropane, Sodium Hydride (NaH)
or NaOH/TEBA (Phase Transfer Catalysis).

e Mechanism: Double nucleophilic substitution (

). The benzylic anion generated by the base attacks the 1,3-dihalide to close the four-
membered ring.

 Critical Control Point: Temperature must be controlled (< 60°C) to prevent polymerization of
the alkyl halide or over-alkylation side products.

Step 2: Reduction to the Primary Amine

Intermediate: 1-(4-Fluorophenyl)cyclobutanecarbonitrile Reagents: Lithium Aluminum Hydride
(LiAIH4) in THF or Raney Nickel/Hz.

» Protocol Note: LiAlH4 provides a cleaner reduction for small-scale batches. For process
scale (>1 kg), catalytic hydrogenation (Raney Ni, 50 psi Hz, NH3z/MeOH) is preferred to avoid
aluminum waste and ensure safety.

Visualized Synthetic Pathway

The following diagram illustrates the logical flow and critical intermediates in the synthesis.
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Caption: Figure 1. Two-step synthetic route from commercially available nitrile precursors to the

target amine.

Part 3: Medicinal Chemistry Applications
The "Sibutramine Scaffold" Bioisosterism

This molecule is the fluoro-analog of the primary amine metabolite of Sibutramine
(Reductil/Meridia). Sibutramine acts as a serotonin-norepinephrine reuptake inhibitor (SNRI).

 Structural Modification: Replacement of Chlorine (CI) with Fluorine (F).
e Pharmacological Impact:

o Metabolic Stability: The C-F bond is stronger (116 kcal/mol) than C-CI (81 kcal/mal),
potentially blocking oxidative metabolism at the para-position.

o Lipophilicity: Fluorine lowers logP slightly compared to Chlorine, potentially altering blood-
brain barrier (BBB) penetration and reducing non-specific binding.

o Steric Bulk: The Van der Waals radius of Fluorine (1.47 A) is closer to Hydrogen (1.20 A)
than Chlorine (1.75 A), allowing the molecule to fit into tighter binding pockets.

Emerging Therapeutic Areas

Recent patent literature identifies this scaffold in the development of MRGPRX2 Antagonists
[1]. These are novel targets for treating pseudo-allergic drug reactions and inflammatory
conditions (e.g., rosacea, urticaria).

The cyclobutane ring acts as a "conformationally restricted" spacer, locking the phenyl ring and
the amine nitrogen into a specific spatial orientation that mimics the gauche conformation of

phenethylamine.

Part 4: Experimental Protocols & Safety
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Synthesis of [1-(4-
Fluorophenyl)cyclobutyllmethanamine Hydrochloride

Note: This protocol assumes standard Schlenk line techniques.

Step 1: Cycloalkylation

Charge a flask with NaH (60% dispersion, 2.2 eq) and wash with dry hexane. Suspend in
DMSO.

Add 4-fluorophenylacetonitrile (1.0 eq) and 1,3-dibromopropane (1.1 eq) dropwise at 0°C.

Allow to warm to Room Temperature (RT) and stir for 12 hours.

Quench: Pour onto ice-water. Extract with Diethyl Ether.

Purification: Distillation under reduced pressure or silica chromatography (Hexane/EtOAC).

Step 2: Reduction

Suspend LiAlH4 (2.0 eq) in dry THF under Argon.
¢ Add the nitrile intermediate (from Step 1) dissolved in THF dropwise at 0°C.
e Reflux for 4 hours.

o Workup (Fieser Method): Cool to 0°C. Carefully add water (n mL), 15% NaOH (n mL), then
water (3n mL).

« Filter the granular precipitate. Dry the filtrate over Na2SOa.

» Salt Formation: Bubble dry HCI gas through the ethereal solution to precipitate the
hydrochloride salt.

Analytical Characterization (Expected Data)

e 'H NMR (400 MHz, DMSO-ds): & 8.20 (br s, 3H, NH3*), 7.45-7.35 (m, 2H, Ar-H), 7.25-7.15
(m, 2H, Ar-H), 3.10 (s, 2H, CH2-N), 2.40-2.25 (m, 2H, Cyclobutyl), 2.10-1.95 (m, 1H), 1.85-
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1.70 (m, 1H).
e 19F NMR: Singlet around -116 ppm (relative to CFCls).
e MS (ESI): m/z 180.1 [M+H]*.

Part 5: References

¢ Google Patents.W02025042730A1 - Bicyclic heterocycles as mrgprx2 antagonists.[2]
(2025).[3][2] Retrieved from .[2]

¢ Sigma-Aldrich.Product Specification: 1-[1-(4-fluorophenyl)cyclobutylJmethanamine.
Retrieved from .

o |[UPAC.Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred
Names 2013 (Blue Book). Royal Society of Chemistry.[2] (2014).[3]

¢ ChemicalBook.[1-(4-Fluorophenyl)cyclobutylJmethanamine Properties and Suppliers.
Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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